4-Fluoro-5-methoxy-2-nitrobenzonitrile

• IUPAC Name: 4-fluoro-5-methoxy-2-nitrobenzonitrile
• InChI: InChI=1S/C8H5FN2O3/c1-14-8-2-5(4-10)7(11(12)13)3-6(8)9/h2-3H,1H3
• InChI Key: PBNOIPMUEJPJGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C#N)[N+](=O)[O-])F
• Molecular Formula: C8H5FN2O3
• Molecular Weight: 196.13 g/mol

Description

Physical And Chemical Properties Analysis

• Melting Point : Approximately 76-80°C .
• Toxicity : Classified as an acute toxin (oral, dermal, and inhalation) and an eye irritant .

Scientific Research Applications

Intermediate in Synthesis of Mereletinib

It plays a key role as an intermediate in the synthesis of Mereletinib , a potent inhibitor of mutant BRAFV600E kinase used in cancer treatment.

Material Science

In the field of material science , “4-Fluoro-5-methoxy-2-nitrobenzonitrile” can be used to synthesize other compounds with specific properties.

Chemical Research

This compound is also used in chemical research . Its unique properties make it a valuable tool for researchers studying various chemical reactions.

Safety and Handling Research

Due to its toxicity, research is also conducted on the safety and handling of "4-Fluoro-5-methoxy-2-nitrobenzonitrile".

Mechanism of Action

Target of Action

The primary targets of 4-Fluoro-5-methoxy-2-nitrobenzonitrile are currently unknown. This compound is a benzene derivative with a fluorine, a nitrile, and a nitro electron withdrawing groups . Each substituent has different reactivities, thus no protective group is required .

Mode of Action

These groups are known to have different reactivities, which could influence the compound’s interaction with its targets .

Pharmacokinetics

Given its chemical structure, it can be inferred that the compound’s bioavailability may be influenced by factors such as its solubility, stability, and the presence of functional groups that may facilitate or hinder its absorption and distribution .